1-(benzo[d]isoxazol-3-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C18H15N3O3S2/c22-26(23,12-16-15-4-1-2-5-17(15)24-21-16)20-10-13-8-14(11-19-9-13)18-6-3-7-25-18/h1-9,11,20H,10,12H2
• InChI Key: CJDJWSLZUNKWNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CS(=O)(=O)NCC3=CC(=CN=C3)C4=CC=CS4
• Molecular Formula: C18H15N3O3S2
• Molecular Weight: 385.5 g/mol

Description

1-(benzo[d]isoxazol-3-yl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H15N3O3S2 and its molecular weight is 385.46. The purity is usually 95%.
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Scientific Research Applications

Molecular and Supramolecular Structures

Research on derivatives of methanesulfonamide, particularly those with pyridinyl and thiophenyl substitutions, highlights their potential as ligands for metal coordination. The molecular and supramolecular structures of such derivatives demonstrate diverse bonding and stacking behaviors essential for developing complex materials and catalysts. For instance, studies by Jacobs, Chan, and O'Connor (2013) on N-[2-(pyridin-2-yl)ethyl] derivatives of methanesulfonamide revealed significant insights into their structural configurations and intermolecular interactions, which are crucial for their application in material science and coordination chemistry (Danielle L Jacobs, B. Chan, Abby R. O'Connor, 2013).

Synthesis and Organic Chemistry

The synthesis of related compounds, such as 3-chloromethyl-1,2-benzisoxazoles, has been explored due to their relevance in medicinal chemistry, particularly as intermediates for developing potential antipsychotic compounds. The modified Boekelheide rearrangement presents an efficient synthetic route for these derivatives, demonstrating the versatility of such structures in organic synthesis and drug development (V. Arava, Laxminarasimhulu Gorentla, Udaya Bhaskara Rao Siripalli, P. Dubey, 2011).

Luminescence Sensing and Pesticide Removal

Thiophene-functionalized metal-organic frameworks (MOFs) highlight the application of thiophenyl derivatives in environmental science, particularly for luminescence sensing of environmental contaminants and pesticide removal. These MOFs exhibit selective and sensitive detection capabilities, underscoring the potential of thiophene derivatives in creating advanced materials for environmental monitoring and remediation (Yang Zhao, Xiaoyue Xu, Ling-Feng Qiu, Xiaojing Kang, Lili Wen, Bingguang Zhang, 2017).

Catalysis

Pyridinesulfonamide derivatives have been explored for their catalytic properties, particularly in transfer hydrogenation reactions. Such studies underscore the potential of sulfonamide derivatives in catalysis, providing a basis for developing new catalytic systems that could be applied in various chemical transformations (A. Ruff, C. Kirby, B. Chan, Abby R. O'Connor, 2016).